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Compound of Interest

Compound Name: 1h-Indole-1-carbaldehyde

CAS No.: 38097-26-6

Cat. No.: B8775750

Get Quote

Executive Summary & Structural Distinction
In drug discovery and synthetic organic chemistry, "N-formylindole" refers specifically to 1-

Formylindole (Indole-1-carboxaldehyde). It is frequently confused with its C-3 isomer, Indole-3-

carboxaldehyde (3-Formylindole), which is a common metabolic byproduct.

Critical Distinction:

1-Formylindole (Target): The formyl group is attached to the nitrogen (N-1). It serves

primarily as a protecting group for the indole nitrogen or as a specific intermediate to direct

electrophilic substitution to the C-3 position.

3-Formylindole (Common Isomer): The formyl group is at C-3.[2] This is a solid, high-melting

metabolite often found in biological assays.

Failure to distinguish these isomers leads to erroneous solubility assumptions and failed

synthesis scale-ups.
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Physicochemical Profile
The N-formylation of indole dramatically alters its physical state compared to the parent indole

or the 3-formyl isomer. By removing the N-H hydrogen bond donor, the crystal lattice energy is

significantly reduced, often resulting in a liquid or low-melting solid at room temperature.

Table 1: Core Chemical Data
Property Data Value Notes

IUPAC Name 1H-Indole-1-carbaldehyde

Common Name N-Formylindole

CAS Number 38097-26-6

Note: Do not confuse with

2591-86-8 (N-

Formylpiperidine)

Molecular Formula

Molecular Weight 145.16 g/mol

Physical State
Viscous Liquid / Low-melting

Solid

MP: ~20–25°C (often

supercools to oil)

LogP (Predicted) ~2.6 Lipophilic

H-Bond Donors 0 N-H is substituted

H-Bond Acceptors 1 Carbonyl oxygen

Solubility & Solvent Compatibility
Unlike 3-formylindole, which has poor solubility in non-polar solvents due to strong

intermolecular hydrogen bonding, N-formylindole is highly lipophilic.

Solubility Guidelines
Water:Insoluble. (< 0.1 mg/mL). The lack of an N-H donor prevents effective interaction with

the water network, despite the polar carbonyl.

DMSO:Freely Soluble (> 100 mg/mL). Recommended for biological stock solutions.[3]
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Dichloromethane (DCM):Freely Soluble. Ideal solvent for extraction and synthesis.

Ethanol/Methanol:Soluble. Good for recrystallization or deformylation reactions.

Hexanes/Heptane:Sparingly Soluble. Often used to precipitate impurities or as a co-solvent

in chromatography.

Scientist’s Insight:

“When handling N-formylindole, treat it as a lipophilic amide. If your product oils out in aqueous

workups, use DCM rather than Ethyl Acetate for extraction to ensure quantitative recovery, as

the high lipophilicity can lead to emulsion formation in ether/water systems.”

Stability & Hydrolysis (The Protecting Group
Strategy)
N-Formylindole is kinetically stable under neutral and mild acidic conditions, making it an

excellent protecting group for the indole nitrogen during Vilsmeier-Haack reactions or lithiation

steps. However, it is labile to hydrolysis under specific conditions.

Stability Matrix
Acid Stability: Stable to dilute mineral acids at RT. Hydrolyzes in refluxing aqueous acid.

Base Stability: Labile. Rapidly deformylates in NaOH/MeOH or

/MeOH.

Oxidation: The formyl group can be oxidized to a carboxylic acid (Indole-1-carboxylic acid) by

strong oxidants (

).
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Experimental Protocols
Protocol A: Synthesis of N-Formylindole (Acetic Formic
Anhydride Method)
Use this method for high-yield preparation without the formation of C-3 byproducts.

Reagents: Indole (1.0 eq), Sodium Formate (1.5 eq), Formic Acid (solvent), Acetic Anhydride

(1.2 eq).

Preparation of AFA: In a separate flask, mix Formic Acid and Acetic Anhydride at 0°C. Stir for

30 mins to generate Acetic Formic Anhydride (AFA) in situ.

Addition: Dissolve Indole in a minimum volume of DCM or dry THF. Add the AFA solution

dropwise at 0°C.[1]

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(Indole

~0.6 in 20% EtOAc/Hex; N-Formyl

~0.4).

Quench: Pour mixture into ice-cold saturated

. Caution: Vigorous

evolution.

Workup: Extract with DCM (3x). Wash organic layer with brine. Dry over

and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Deformylation (Deprotection)
Standard protocol for removing the N-formyl group after synthetic modification.

Dissolution: Dissolve the N-formylindole derivative in Methanol (0.1 M concentration).
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Base Addition: Add 2.0 equivalents of

(solid) or 1M NaOH (aq).

Reaction: Stir at RT for 30–60 minutes. Conversion is usually rapid.

Workup: Evaporate Methanol. Resuspend residue in water/EtOAc. Extract product.

Protocol C: Biological Assay Solubilization
Weigh N-formylindole solid/oil.

Dissolve in 100% DMSO to create a 10 mM Stock Solution.

Sonicate for 30 seconds to ensure homogeneity (viscous oils can trap air).

Dilute into culture media. Note: Keep final DMSO concentration < 0.5% to avoid solvent

toxicity.

Visualization: Pathway & Decision Logic
The following diagram illustrates the strategic use of N-formylindole as a protecting group to

achieve C-3 selectivity, a common workflow in medicinal chemistry.
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Figure 1: Strategic workflow for utilizing N-formylindole protection to ensure regioselective

synthesis at the C-3 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8775750?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8775750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

